Cas no 2801-54-9 (2-amino-3,5-dimethylhexanoic acid)

• Product Name: 2-amino-3,5-dimethylhexanoic acid
• CAS No: 2801-54-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 271411
• PubChem ID: 314102
• Update Time: 2025-04-19

2-amino-3,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Norleucine,3,5-dimethyl-
• 2-amino-3,5-dimethylhexanoic acid
• 2-amino-3,5-dimethyl-hexanoic acid
• 2-Amino-3,5-dimethyl-hexansaeure
• AC1L7OXE
• NSC230429
• SCHEMBL5282285
• 2801-54-9
• NSC-230429
• EN300-1298865
• DTXSID90310706

• Inchi： 1S/C8H17NO2/c1-5(2)4-6(3)7(9)8(10)11/h5-7H,4,9H2,1-3H3,(H,10,11)
• InChI Key： ODXUKGZVQGQZIV-UHFFFAOYSA-N
• SMILES： OC(C(C(C)CC(C)C)N)=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 0.995
• Boiling Point: 254°C at 760 mmHg
• Flash Point: 107.4°C
• Refractive Index: 1.463
• PSA: 63.32
• LogP: 1.78080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives